Cas no 1220696-49-0 (3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the ethyl substituent enhances steric and electronic properties, while the dioxaborolane group ensures stability under typical reaction conditions. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its high purity and compatibility with diverse reaction conditions make it a reliable choice for synthesizing functionalized pyridine derivatives. The product is typically handled under inert conditions to preserve its reactivity and shelf life.

3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1220696-49-0 structure

Product Name:3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1220696-49-0

MF:C₁₃H₂₀BNO₂

MW:233.11440372467

MDL:MFCD13182291

CID:2617877

PubChem ID:59535211

Update Time:2025-06-07

3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- MFCD13182291
- 5-ETHYLPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
- AKOS015942679
- CS-0359851
- SCHEMBL2428673
- PS-12214
- 1220696-49-0
- MB13310
- 5-ETHYLPYRIDINE-3-BORONIC ACID PINACOL ESTER
- DTXSID101174996
- DB-165849
- MDL： MFCD13182291
- Inchi： 1S/C13H20BNO2/c1-6-10-7-11(9-15-8-10)14-16-12(2,3)13(4,5)17-14/h7-9H,6H2,1-5H3
- InChI Key： HORWYTDAFKMPER-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC=C(CC)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 233.1587090Da
Monoisotopic Mass: 233.1587090Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10866-1 G	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	1g	¥ 7,042.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10603-1 G	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	1g	¥ 1,900.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10603-5 G	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	5g	¥ 5,702.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10603-10 G	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	10g	¥ 9,504.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10866-100 MG	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	100MG	¥ 1,762.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10866-250 MG	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	250MG	¥ 2,818.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10866-500 MG	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	500MG	¥ 4,699.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10866-1 G	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	1g	¥ 7,042.00	2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10866-5 G	3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1220696-49-0	95%	5g	¥ 21,126.00	2022-10-13
abcr	AB390009-100 mg	5-Ethylpyridine-3-boronic acid pinacol ester	1220696-49-0		100mg	€892.00	2023-04-25